Cas no 147-71-7 (D-(-)-Tartaric Acid)

D-(-)-Tartaric Acid Properties

Names and Identifiers

• (2S,3S)-2,3-Dihydroxysuccinic acid
• D(-)-Dihydroxysuccinic acid
• Unnatural tartaric acid
• D-(-)-Tartaric acid
• D-tartatic acid
• (2S,3S)-D-(-)-tartaric acid
• D(-)Tartaric acid
• (2S,3S)-(-)-Tartaric acid
• D(-)-Threaric acid
• D-Tartaric acid
• D-2,3-Dihydroxysuccinic acid
• L-Tartaric acid
• TARTARIC ACID, D-(-)-(P)
• D(-)-Tartaric acid
• D-Threaric acid
• D-TA
• d-tartaric
• Tartarieacid
• TARTARIC ACID
• Metataric Acid
• D(+)-MALICACID
• LD-TARTARIC ACID
• D-酒石酸
• (2S,3S)-2,3-dihydroxybutanedioic acid
• (-)-D-Tartaric acid
• (-)-Tartaric acid
• (S,S)-Tartaric acid
• (-)-(S,S)-Tartaric acid
• (S,S)-(-)-Tartaric acid
• Butanedioic acid, 2,3-dihydroxy-, (2S,3S)-
• D-(-)-tartaricacid
• (2S,3S)-Tartaric acid
• RRX6A4PL3C
• D-Tartrate
• (S,S)-Tartrate
• levo-Tartaric acid
• Linksweins
• D-THREARIC ACID
• D-(−)-Tartaric Acid,98%
• +Expand

• MDL： MFCD00004238
• InChIKey： FEWJPZIEWOKRBE-LWMBPPNESA-N
• Inchi： 1S/C4H6O6/c5-1(3(7)8)2(6)4(9)10/h1-2,5-6H,(H,7,8)(H,9,10)/t1-,2-/m0/s1
• SMILES： O([H])[C@]([H])(C(=O)O[H])[C@@]([H])(C(=O)O[H])O[H]
• BRN： 1725145

Computed Properties

• Exact Mass: 150.01600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.016
• Heavy Atom Count: 10
• Complexity: 134
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.9
• Surface Charge: 0
• Topological Polar Surface Area: 115

Experimental Properties

• LogP: -2.12260
• PSA: 115.06000
• Merck: 9068
• Refractive Index: -12.5 ° (C=5, H2O)
• Water Partition Coefficient: 1394 g/L (20 ºC)
• Boiling Point: 399.3°C at 760 mmHg
• Melting Point: 172-174 °C (lit.)
• Flash Point: 210 ºC
• Solubility: water: soluble100mg/mL, clear, colorless
• Color/Form: Monoclinic prismatic crystals.
• Stability/Shelf Life: Stable. Incompatible with oxidizing agents, bases, reducing agents. Combustible.
• Solubility: Soluble in water, boiling water, methanol, ethanol, propanol, diethyl ether, soluble in glycerol, insoluble in chloroform.
• Sensitiveness: Light Sensitive
• pka: 3.0, 4.4(at 25℃)
• Specific Rotation: -12.1 º (c=20, H2O)
• Optical Activity: [α]20/D −12°, c = 20 in H2O
• Density: 1.76

D-(-)-Tartaric Acid Security Information

• Symbol: GHS07
• RTECS：WW7875000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

D-(-)-Tartaric Acid Customs Data

• HS CODE：2918120000
• Customs Data：

  China Customs Code:

  2918120000

  Overview:

  HS:2918120000 tartaric acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB Minimum tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS:2918120000 (2s,3s)-2,3-dihydroxysuccinic acid VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters